![molecular formula C17H15NO3 B4418693 N-dibenzo[b,d]furan-3-yltetrahydrofuran-2-carboxamide](/img/structure/B4418693.png)
N-dibenzo[b,d]furan-3-yltetrahydrofuran-2-carboxamide
Overview
Description
N-dibenzo[b,d]furan-3-yltetrahydrofuran-2-carboxamide, also known as DBF, is a synthetic compound that has been widely studied for its potential applications in various scientific fields. DBF belongs to the family of furanocarboxamides, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N-dibenzo[b,d]furan-3-yltetrahydrofuran-2-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to interact with several key proteins and enzymes involved in inflammation, oxidative stress, and cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects in vitro and in vivo. These include the inhibition of inflammatory cytokines, the reduction of oxidative stress, and the protection of neuronal cells from damage.
Advantages and Limitations for Lab Experiments
N-dibenzo[b,d]furan-3-yltetrahydrofuran-2-carboxamide has several advantages for lab experiments, including its high purity and stability, as well as its well-characterized biological activities. However, this compound can be difficult to synthesize in large quantities, and its effects may vary depending on the experimental conditions.
Future Directions
There are several potential future directions for research on N-dibenzo[b,d]furan-3-yltetrahydrofuran-2-carboxamide. These include further exploration of its mechanisms of action, the development of more efficient synthesis methods, and the evaluation of its potential applications in various disease models. Additionally, the development of novel derivatives of this compound may lead to the discovery of compounds with even greater biological activities.
Scientific Research Applications
N-dibenzo[b,d]furan-3-yltetrahydrofuran-2-carboxamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.
properties
IUPAC Name |
N-dibenzofuran-3-yloxolane-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3/c19-17(15-6-3-9-20-15)18-11-7-8-13-12-4-1-2-5-14(12)21-16(13)10-11/h1-2,4-5,7-8,10,15H,3,6,9H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRFLMXDTABSKGN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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